4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H17N5O2/c27-20(23-13-17-5-3-4-12-22-17)16-10-8-15(9-11-16)14-26-21(28)18-6-1-2-7-19(18)24-25-26/h1-12H,13-14H2,(H,23,27)
• InChI Key: TZESXRMGLLSOJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CC3=CC=C(C=C3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C21H17N5O2
• Molecular Weight: 371.4 g/mol

Description

The compound “4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-N-(pyridin-2-ylmethyl)benzamide” is a benzotriazine derivative. Benzotriazines are a class of organic compounds that contain a benzene ring fused to a triazine ring. They are used in various fields, including pharmaceuticals and materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzotriazine ring, a pyridine ring, and a benzamide group. The benzotriazine ring is a six-membered ring with three nitrogen atoms, while the pyridine ring is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzotriazine, pyridine, and benzamide groups. The nitrogen atoms in these rings could potentially act as nucleophiles in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could potentially increase its polarity.

Future Directions

The study of benzotriazine derivatives is an active area of research, particularly in the development of new pharmaceuticals. This compound, with its combination of a benzotriazine ring, a pyridine ring, and a benzamide group, could potentially be of interest in this field.

Mechanism of Action

Target of Action

The primary target of this compound, also known as F0916-6756 or Oprea1_529343, is GPR139 , a G protein-coupled receptor . GPR139 is associated with various diseases, disorders, and conditions, and modulation of its activity can have therapeutic effects .

Mode of Action

This compound acts as an agonist of GPR139 . As an agonist, it binds to GPR139 and activates the receptor, triggering a series of biochemical reactions within the cell.

Result of Action

The activation of GPR139 by this compound could lead to various molecular and cellular effects, depending on the specific disease, disorder, or condition associated with GPR139 . The exact effects would depend on the context of GPR139’s role in the particular physiological or pathological process.